[(3,5-difluorophenyl)methyl]({[1-(2-methylpropyl)-1H-pyrazol-4-yl]methyl})amine

• Molecular Formula: C15H19F2N3
• Molecular Weight: 279.33 g/mol
• IUPAC Name: 1-(3,5-difluorophenyl)-N-[[1-(2-methylpropyl)pyrazol-4-yl]methyl]methanamine
• InChI: InChI=1S/C15H19F2N3/c1-11(2)9-20-10-13(8-19-20)7-18-6-12-3-14(16)5-15(17)4-12/h3-5,8,10-11,18H,6-7,9H2,1-2H3
• InChI Key: SQACLRIGRLLAFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=C(C=N1)CNCC2=CC(=CC(=C2)F)F

Description

(3,5-difluorophenyl)methyl-1H-pyrazol-4-yl]methyl})amine is an organic compound that features a complex structure with multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,5-difluorophenyl)methyl-1H-pyrazol-4-yl]methyl})amine typically involves multi-step organic reactions. One common route starts with the preparation of the 3,5-difluorophenylmethyl precursor, followed by the introduction of the 1-(2-methylpropyl)-1H-pyrazol-4-yl moiety. The final step involves the formation of the amine group through reductive amination or other suitable methods.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The scalability of the synthesis process is crucial for industrial applications.

Chemical Reactions Analysis

Types of Reactions

(3,5-difluorophenyl)methyl-1H-pyrazol-4-yl]methyl})amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Halogenation or nitration reactions may involve reagents like chlorine or nitric acid.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield difluorophenyl ketones, while reduction could produce various amine derivatives.

Scientific Research Applications

(3,5-difluorophenyl)methyl-1H-pyrazol-4-yl]methyl})amine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (3,5-difluorophenyl)methyl-1H-pyrazol-4-yl]methyl})amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic processes .

Comparison with Similar Compounds

Similar Compounds

• (3,5-difluorophenyl)methyl-1H-pyrazol-4-yl]methyl})amine shares similarities with other difluorophenyl and pyrazole derivatives.
• Compounds such as (3,5-difluorophenyl)methyl-1H-pyrazol-4-yl]methyl})amine and (3,5-difluorophenyl)methyl-1H-pyrazol-4-yl]methyl})amine exhibit similar chemical properties and reactivity.

Uniqueness

The unique combination of functional groups in (3,5-difluorophenyl)methyl-1H-pyrazol-4-yl]methyl})amine provides distinct chemical and biological properties, making it a valuable compound for research and industrial applications.